Cas no 2138410-08-7 (Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate)

Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate is a synthetic organic compound featuring a piperazine-azepane hybrid scaffold with a tert-butyl carbamate protecting group. This structure is of interest in medicinal chemistry due to its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The ethylpiperazine moiety enhances solubility and bioavailability, while the azepane ring provides conformational flexibility for receptor interactions. The tert-butyloxycarbonyl (Boc) group offers stability during synthetic transformations, enabling selective deprotection under mild acidic conditions. Its well-defined reactivity makes it a versatile building block for drug discovery, particularly in the development of modulators for GPCRs or neurotransmitter transporters.
Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate structure
2138410-08-7 structure
Product Name:Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
CAS No:2138410-08-7
MF:C17H33N3O2
MW:311.462824583054
CID:6273705
PubChem ID:165957230
Update Time:2025-10-30

Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2138410-08-7
    • tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
    • EN300-784455
    • Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
    • Inchi: 1S/C17H33N3O2/c1-5-18-11-13-19(14-12-18)15-7-6-9-20(10-8-15)16(21)22-17(2,3)4/h15H,5-14H2,1-4H3
    • InChI Key: DDRRFSIGISUUOZ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CC1)N1CCN(CC)CC1)=O

Computed Properties

  • Exact Mass: 311.25727730g/mol
  • Monoisotopic Mass: 311.25727730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 36Ų

Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-784455-0.05g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
0.05g
$864.0 2025-02-22
Enamine
EN300-784455-0.1g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
0.1g
$904.0 2025-02-22
Enamine
EN300-784455-0.25g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
0.25g
$946.0 2025-02-22
Enamine
EN300-784455-0.5g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
0.5g
$987.0 2025-02-22
Enamine
EN300-784455-1.0g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
1.0g
$1029.0 2025-02-22
Enamine
EN300-784455-2.5g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
2.5g
$2014.0 2025-02-22
Enamine
EN300-784455-5.0g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
5.0g
$2981.0 2025-02-22
Enamine
EN300-784455-10.0g
tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate
2138410-08-7 95.0%
10.0g
$4421.0 2025-02-22

Additional information on Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate (CAS: 2138410-08-7)

The compound Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate (CAS: 2138410-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane and piperazine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluations and potential industrial-scale manufacturing.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as schizophrenia and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a property that enhances its therapeutic potential for central nervous system (CNS) targets.

Additionally, structural analogs of Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate have been explored for their binding affinity to G-protein coupled receptors (GPCRs). Preliminary data suggest that modifications to the ethylpiperazine moiety can significantly alter receptor selectivity, opening avenues for the development of more targeted therapies. These findings were highlighted in a recent presentation at the American Chemical Society's annual meeting.

Another promising direction is the application of this compound in oncology research. Early-stage studies indicate that derivatives of Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate may inhibit certain kinase enzymes involved in cancer cell proliferation. While these results are preliminary, they underscore the versatility of this chemical scaffold in drug discovery.

In conclusion, Tert-butyl 4-(4-ethylpiperazin-1-yl)azepane-1-carboxylate (CAS: 2138410-08-7) represents a valuable tool in medicinal chemistry, with applications spanning neurology, oncology, and beyond. Continued research into its pharmacological profile and synthetic accessibility will likely yield further insights and therapeutic breakthroughs. Future studies should focus on detailed mechanistic investigations and clinical translation to fully realize its potential.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.